Cas no 660852-86-8 (3,4-Oxazolidinedicarboxylic acid, 2,2-dimethyl-, 3-(1,1-dimethylethyl)ester, (4R)-)

• Product Name: 3,4-Oxazolidinedicarboxylic acid, 2,2-dimethyl-, 3-(1,1-dimethylethyl)ester, (4R)-
• CAS No: 660852-86-8
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• MDL: MFCD06203312
• CID: 837980
• PubChem ID: 6932185
• Update Time: 2025-06-09

3,4-Oxazolidinedicarboxylic acid, 2,2-dimethyl-, 3-(1,1-dimethylethyl)ester, (4R)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Oxazolidinedicarboxylic acid, 2,2-dimethyl-, 3-(1,1-dimethylethyl) ester, (4R)-
• (R)-2,2-DIMETHYL-OXAZOLIDINE-3,4-DICARBOXYLIC ACID 3-TERT-BUTYL ESTER
• (R)-3-(tert-butoxycarbonyl)-2,2-dimethyloxazolidine-4-carboxylic acid
• 3,4-Oxazolidinedicarboxylic acid, 2,2-dimethyl-, 3-(1,1-dimethylethyl)ester, (4R)-
• (R)-2,2-dimethyloxazolidine-3,4-dicarboxylic acid 3-tert-butyl ester
• (R)-3-(tert-butoxycarbonyl)-2,2-dimethyl-1,3-oxazolidine-4-carboxylic acid
• (R)-3-tert-butoxycarbonyl-2,2-dimethyloxazolidine-4-carboxylic acid
• 2,2-dimethyloxazolidine-(4R)-3,4-dicarboxylic acid 3-tert-butyl ester
• 3-tert-butox
• (R)-3-(TERT-BUTOXYCARBONYL)-2,2-DIMETHYLOXAZOLIDINE-4-CARBOXYLICACID
• (R)-3-Boc-2,2-dimethyloxazolidine-4-carboxylic Acid
• P19578
• CS-0077403
• (4R)-3-[(tert-butoxy)carbonyl]-2,2-dimethyl-1,3-oxazolidine-4-carboxylic acid
• MFCD06203312
• EN300-651264
• AS-77969
• (4R)-2,2-dimethyl-3-[(2-methylpropan-2-yl)oxycarbonyl]-1,3-oxazolidine-4-carboxylic acid
• 3-tert-butoxycarbonyl-2,2-dimethyloxazolidine-4-(R)-carboxylic acid
• SCHEMBL2213126
• (4R)-3-[(t-Butoxy)carbonyl]-2,2-dimethyl-1,3-oxazolidine-4-carboxylic acid
• 660852-86-8
• XUYBSTJQGVZMSK-SSDOTTSWSA-N
• (4R)-3-(TERT-BUTOXYCARBONYL)-2,2-DIMETHYL-1,3-OXAZOLIDINE-4-CARBOXYLIC ACID

• MDL： MFCD06203312
• Inchi： 1S/C11H19NO5/c1-10(2,3)17-9(15)12-7(8(13)14)6-16-11(12,4)5/h7H,6H2,1-5H3,(H,13,14)/t7-/m1/s1
• InChI Key： XUYBSTJQGVZMSK-SSDOTTSWSA-N
• SMILES： O1C[C@H](C(=O)O)N(C(=O)OC(C)(C)C)C1(C)C

Computed Properties

• Exact Mass: 245.12600
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 76.07000
• LogP: 1.38090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3,4-Oxazolidinedicarboxylic acid, 2,2-dimethyl-, 3-(1,1-dimethylethyl)ester, (4R)-

Comprehensive Overview of 3,4-Oxazolidinedicarboxylic acid, 2,2-dimethyl-, 3-(1,1-dimethylethyl)ester, (4R)- (CAS No. 660852-86-8)

The compound 3,4-Oxazolidinedicarboxylic acid, 2,2-dimethyl-, 3-(1,1-dimethylethyl)ester, (4R)- (CAS No. 660852-86-8) is a specialized chiral intermediate with significant applications in pharmaceutical synthesis and organic chemistry. Its unique oxazolidine core structure and stereospecific (4R)-configuration make it a valuable building block for asymmetric synthesis. Researchers and industries are increasingly interested in this compound due to its role in developing enantiomerically pure APIs (Active Pharmaceutical Ingredients), aligning with the growing demand for precision medicine.

In recent years, the focus on green chemistry and sustainable synthesis has driven innovations in the production of chiral intermediates like 3,4-Oxazolidinedicarboxylic acid derivatives. The tert-butyl ester group (1,1-dimethylethyl ester) in this compound enhances its stability and solubility, making it suitable for multi-step synthetic routes. This aligns with the pharmaceutical industry's shift toward atom-efficient and catalysis-driven processes, addressing environmental concerns while maintaining high yields.

The stereochemical purity of (4R)-3,4-Oxazolidinedicarboxylic acid esters is critical for their utility in drug development. For instance, chiral auxiliaries derived from this class of compounds are often employed in the synthesis of protease inhibitors and kinase modulators, which are pivotal in treating diseases like cancer and viral infections. This connection to targeted therapies has spurred interest among researchers exploring structure-activity relationships (SAR) and enantioselective catalysis.

From a technical perspective, the 2,2-dimethyl substitution on the oxazolidine ring contributes to the compound's conformational rigidity, which is advantageous in designing peptidomimetics and small-molecule scaffolds. Analytical techniques such as HPLC chiral separation and X-ray crystallography are frequently used to validate the enantiomeric purity of this intermediate, ensuring compliance with regulatory standards like ICH Q6A.

The commercial availability of CAS No. 660852-86-8 has also made it a subject of interest in academic research and industrial-scale applications. Its compatibility with microwave-assisted synthesis and flow chemistry platforms further underscores its versatility. As the pharmaceutical industry embraces continuous manufacturing, compounds like this are gaining traction for their adaptability to modern production paradigms.

In summary, 3,4-Oxazolidinedicarboxylic acid, 2,2-dimethyl-, 3-(1,1-dimethylethyl)ester, (4R)- represents a convergence of chiral technology, sustainable chemistry, and drug discovery. Its structural features and synthetic utility position it as a key player in advancing precision therapeutics and catalytic methodologies, resonating with contemporary scientific and industrial priorities.